Cas no 166833-80-3 (b-D-Glucopyranose,1-(3,4,5-trihydroxybenzoate), cyclic 2®2:4®1-ester with (2S)-2-[(3S,4S)-5-carboxy-3,4-dihydro-3,7,8-trihydroxy-2-oxo-2H-1-benzopyran-4-yl]butanedioicacid)

• Product Name: b-D-Glucopyranose,1-(3,4,5-trihydroxybenzoate), cyclic 2®2:4®1-ester with (2S)-2-[(3S,4S)-5-carboxy-3,4-dihydro-3,7,8-trihydroxy-2-oxo-2H-1-benzopyran-4-yl]butanedioicacid
• CAS No: 166833-80-3
• MF: C₂₇H₂₄O₁₉
• MW: 652.468070030212
• CID: 209097
• PubChem ID: 75034370
• Update Time: 2025-04-19

b-D-Glucopyranose,1-(3,4,5-trihydroxybenzoate), cyclic 2®2:4®1-ester with (2S)-2-[(3S,4S)-5-carboxy-3,4-dihydro-3,7,8-trihydroxy-2-oxo-2H-1-benzopyran-4-yl]butanedioicacid Chemical and Physical Properties

Names and Identifiers

• Chebulanin
• 1-ester with (2S)-2-[(3S,4S)-5-carboxy-3,4-dihydro-3,7,8-trihydroxy-2-oxo-2H-1-benzopyran-4-yl]butanedioicacid
• 2:4&reg
• b-D-Glucopyranose,1-(3,4,5-trihydroxybenzoate), cyclic 2&reg
• Terminalic acid
• Terminalic acid (tannin)
• BCP28487
• 166833-80-3
• 2-[13,17,18,21-tetrahydroxy-7-(hydroxymethyl)-2,10,14-trioxo-5-(3,4,5-trihydroxybenzoyl)oxy-3,6,9,15-tetraoxatetracyclo[10.7.1.14,8.016,20]henicosa-1(19),16(20),17-trien-11-yl]acetic acid
• SCHEMBL20703134
• [13,17,18,21-tetrahydroxy-7-(hydroxymethyl)-2,10,14-trioxo-5-(3,4,5-trihydroxybenzoyloxy)-3,6,9,15-tetraoxatetracyclo[10.7.1.1?,?.0(1)?,(2)?]henicosa-1(20),16,18-trien-11-yl]acetic acid
• b-D-Glucopyranose,1-(3,4,5-trihydroxybenzoate), cyclic 2®2:4®1-ester with (2S)-2-[(3S,4S)-5-carboxy-3,4-dihydro-3,7,8-trihydroxy-2-oxo-2H-1-benzopyran-4-yl]butanedioicacid

• Inchi： 1S/C27H24O19/c28-5-12-20-19(37)22(27(42-12)46-23(38)6-1-9(29)16(34)10(30)2-6)45-24(39)7-3-11(31)17(35)21-15(7)14(18(36)26(41)44-21)8(4-13(32)33)25(40)43-20/h1-3,8,12,14,18-20,22,27-31,34-37H,4-5H2,(H,32,33)
• InChI Key： HPQIRFXIDGVWBA-UHFFFAOYSA-N
• SMILES： O1C(C2C(C(C1CO)OC(C(CC(=O)O)C1C(C(=O)OC3=C(C(=CC(C(=O)O2)=C13)O)O)O)=O)O)OC(C1C=C(C(=C(C=1)O)O)O)=O

Computed Properties

• Exact Mass: 652.091
• Monoisotopic Mass: 652.091
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 19
• Heavy Atom Count: 46
• Rotatable Bond Count: 6
• Complexity: 1200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 314A^2
• XLogP3: -1.7

Experimental Properties

• Color/Form: Powder
• Density: 1.98±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (6.1 g/l) (25 º C),